4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 4-chloro-2-[[4-[(2-ethoxyphenyl)methyl]-3-(2-hydroxyethyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C22H29ClN2O3/c1-2-28-22-6-4-3-5-17(22)15-25-11-10-24(16-20(25)9-12-26)14-18-13-19(23)7-8-21(18)27/h3-8,13,20,26-27H,2,9-12,14-16H2,1H3
• InChI Key: PNBHBTKCNIMLQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2CCO)CC3=C(C=CC(=C3)Cl)O
• Molecular Formula: C22H29ClN2O3
• Molecular Weight: 404.9 g/mol

Description

4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is commonly known as Clopamide and is a diuretic drug that is used to treat hypertension and edema. In

Mechanism of Action

The mechanism of action of 4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol involves the inhibition of the sodium-chloride symporter in the distal convoluted tubule of the kidney. This results in the increased excretion of sodium and water from the body, leading to a reduction in blood volume and blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol include a reduction in blood volume and blood pressure due to increased excretion of sodium and water from the body. This compound has also been shown to have a mild diuretic effect, which can help to reduce edema in patients with congestive heart failure or liver cirrhosis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol in lab experiments is its ability to selectively inhibit the sodium-chloride symporter in the distal convoluted tubule of the kidney. This makes it a useful tool for studying the mechanisms of sodium and water excretion in the body. However, one limitation of using this compound in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol. One area of interest is the development of more selective inhibitors of the sodium-chloride symporter, which could lead to the development of more effective diuretic drugs with fewer side effects. Additionally, further research is needed to understand the long-term effects of this compound on the body, particularly in patients with chronic conditions such as hypertension and congestive heart failure. Finally, there is a need for more research on the potential use of this compound in the treatment of other conditions, such as renal failure and liver cirrhosis.

Synthesis Methods

The synthesis of 4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol involves the reaction of 4-chloro-2-hydroxybenzaldehyde with 2-ethoxybenzylamine in the presence of sodium borohydride. The resulting product is then reacted with 3-(2-hydroxyethyl)-1-piperazinecarboxylic acid to yield the final product.

Scientific Research Applications

4-chloro-2-{[4-(2-ethoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been extensively researched for its potential applications in the field of medicine. This compound has been shown to be effective in treating hypertension and edema by increasing the excretion of sodium and water from the body. Additionally, it has been studied for its potential use in the treatment of congestive heart failure, liver cirrhosis, and renal failure.